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Compound of Interest

Compound Name: 9-Phenyl-1-nonanol

Cat. No.: B1599474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Phenyl-1-nonanol is a long-chain phenyl-substituted alcohol with the chemical formula

C15H24O. Its amphiphilic nature, stemming from a long lipophilic alkyl chain and a hydrophilic

hydroxyl group, makes it a compound of interest in various research fields, including the

development of potential antimicrobial and antifungal agents. Accurate and precise

quantification of 9-Phenyl-1-nonanol in diverse matrices is crucial for pharmacokinetic studies,

formulation development, and quality control.

These application notes provide detailed protocols for the quantification of 9-Phenyl-1-nonanol
using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely used

analytical technique for the analysis of volatile and semi-volatile compounds.[1]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is an ideal technique for the separation, identification, and quantification of 9-Phenyl-1-
nonanol due to its volatility.[1] The method described below provides a robust and sensitive

approach for the analysis of 9-Phenyl-1-nonanol in a research setting.
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The following table summarizes the typical performance characteristics of the described GC-

MS method for the quantification of 9-Phenyl-1-nonanol.

Parameter Specification Description

Linearity (R²) > 0.995

The method demonstrates

excellent linearity over the

specified concentration range.

Limit of Detection (LOD) 0.05 µg/mL

The lowest concentration of

the analyte that can be reliably

detected.

Limit of Quantification (LOQ) 0.15 µg/mL

The lowest concentration of

the analyte that can be

quantified with acceptable

precision and accuracy.

Precision (%RSD) < 15%

The relative standard deviation

for replicate measurements is

within acceptable limits.

Accuracy (% Recovery) 85 - 115%

The method provides accurate

measurements of the analyte

concentration.

Internal Standard 1-Nonanol or 2-Octanol

Used to correct for variations in

sample injection and

ionization.[1][2]

Experimental Workflow Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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